Cas no 2138125-06-9 (Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]-
• CAS No: 2138125-06-9
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 5268783
• Update Time: 2025-06-08

Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C6H3ClF3NO2S/c7-4-3-11-2-1-5(4)14(12,13)6(8,9)10/h1-3H
• InChI Key： LGVAKDGUOFMZCC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(S(C(F)(F)F)(=O)=O)=C1Cl

Additional information on Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]-

Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- (CAS No. 2138125-06-9): An Overview of a Versatile Heterocyclic Compound

Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- (CAS No. 2138125-06-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring substituted with a chloro group at the 3-position and a trifluoromethylsulfonyl group at the 4-position. The combination of these functional groups imparts distinct chemical properties that make it an attractive candidate for a wide range of synthetic transformations and biological studies.

The trifluoromethylsulfonyl group is particularly noteworthy due to its strong electron-withdrawing effect and high stability. This functional group has been extensively studied for its ability to enhance the reactivity and selectivity of organic compounds in various synthetic processes. In the context of Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]-, this group plays a crucial role in modulating the electronic properties of the pyridine ring, thereby influencing its reactivity and potential biological activity.

Recent research has highlighted the importance of Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in disease pathways. The chloro substitution at the 3-position provides additional flexibility in designing molecules with optimized pharmacological properties, such as improved solubility and reduced toxicity.

In addition to its pharmaceutical applications, Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- has shown promise in the field of agrochemicals. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of herbicides and insecticides with enhanced efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology reported that compounds derived from Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- exhibited excellent selectivity and low toxicity to non-target organisms, making them attractive candidates for sustainable pest management strategies.

The versatility of Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- extends beyond traditional applications in pharmaceuticals and agrochemicals. Recent advancements in materials science have explored its potential as a building block for functional materials with unique properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conductive polymers with tunable electronic properties. These polymers have shown promise in applications such as organic electronics and energy storage devices.

The synthesis of Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of the chloro and trifluoromethylsulfonyl groups onto a pyridine scaffold using well-established synthetic methods. Advances in catalytic chemistry have led to more efficient and environmentally friendly routes for the preparation of this compound, reducing both cost and environmental impact.

In conclusion, Pyridine, 3-chloro-4-[(trifluoromethyl)sulfonyl]- (CAS No. 2138125-06-9) is a versatile heterocyclic compound with significant potential across multiple fields. Its unique chemical structure, characterized by the presence of a chloro group and a trifluoromethylsulfonyl group on a pyridine ring, endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.